Cas no 899926-51-3 (3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one)

• Product Name: 3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one
• CAS No: 899926-51-3
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 2106279
• PubChem ID: 22428562
• Update Time: 2024-03-01

3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,4-Diazaspiro[4.6]undec-3-en-2-one
• HTS001342
• BBL001652
• STL103958
• 3-Phenyl-1,4-diazaspiro[4.6]undec-3-en-2-one

• Inchi： 1S/C15H18N2O/c18-14-13(12-8-4-3-5-9-12)16-15(17-14)10-6-1-2-7-11-15/h3-5,8-9H,1-2,6-7,10-11H2,(H,17,18)
• InChI Key： UGVRLNKXQRVGDB-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC2(CCCCCC2)N1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolinones